Cas no 647858-21-7 (Benzene, 2-fluoro-4-nitro-1-[2-(phenylmethoxy)ethoxy]-)

• Product Name: Benzene, 2-fluoro-4-nitro-1-[2-(phenylmethoxy)ethoxy]-
• CAS No: 647858-21-7
• MF: C₁₅H₁₄FNO₄
• MW: 291.274367809296
• CID: 415849
• PubChem ID: 71378627
• Update Time: 2025-04-19

Benzene, 2-fluoro-4-nitro-1-[2-(phenylmethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-nitro-1-(2-phenylmethoxyethoxy)benzene
• Benzene, 2-fluoro-4-nitro-1-[2-(phenylmethoxy)ethoxy]-
• 1-[2-(BENZYLOXY)ETHOXY]-2-FLUORO-4-NITROBENZENE
• 647858-21-7
• DTXSID60801237

• Inchi： 1S/C15H14FNO4/c16-14-10-13(17(18)19)6-7-15(14)21-9-8-20-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2
• InChI Key： NKDCXROSSAMFHA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCCOCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.09072
• Monoisotopic Mass: 291.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6